Cas no 1178558-60-5 ((R)-2-(((TERT-BUTYLDIPHENYLSILYL)OXY)METHYL)PYRROLIDINE)

(R)-2-(((TERT-BUTYLDIPHENYLSILYL)OXY)METHYL)PYRROLIDINE represents an N-acylated derivative of L-proline with the (R)-configuration protected at the nitrogen via a tert-butyldiphenylsilyl (TBDPS) group linked through a methylene spacer. This TBDPS protection offers stability during synthetic sequences and facilitates selective deprotection under mild acidic conditions compared to other protecting groups like Boc or Fmoc. The key advantage lies in its ability to handle complex reaction sequences while maintaining stereochemical integrity until deprotection is desired. It serves as a valuable chiral building block for asymmetric synthesis and potentially in peptide chemistry due to the mild removal conditions provided by TBDPS activation.

(R)-2-(((TERT-BUTYLDIPHENYLSILYL)OXY)METHYL)PYRROLIDINE structure

1178558-60-5 structure

Product Name:(R)-2-(((TERT-BUTYLDIPHENYLSILYL)OXY)METHYL)PYRROLIDINE

CAS No:1178558-60-5

MF:C₂₁H₂₉NOSi

MW:339.546566724777

CID:5693999

PubChem ID:145708522

Update Time:2025-06-16

(R)-2-(((TERT-BUTYLDIPHENYLSILYL)OXY)METHYL)PYRROLIDINE Chemical and Physical Properties

Names and Identifiers

- 1178558-60-5
- (R)-2-(((TERT-BUTYLDIPHENYLSILYL)OXY)METHYL)PYRROLIDINE
- V10224
- Pyrrolidine, 2-[[[(1,1-dimethylethyl)diphenylsilyl]oxy]methyl]-, (2R)-
- Inchi： 1S/C21H29NOSi/c1-21(2,3)24(19-12-6-4-7-13-19,20-14-8-5-9-15-20)23-17-18-11-10-16-22-18/h4-9,12-15,18,22H,10-11,16-17H2,1-3H3/t18-/m1/s1
- InChI Key： VZEUHLPSFWLCLW-GOSISDBHSA-N
- SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C(C)(C)C)OC[C@H]1CCCN1

Computed Properties

Exact Mass: 339.201841083g/mol
Monoisotopic Mass: 339.201841083g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 24
Rotatable Bond Count: 6
Complexity: 362
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 21.3Å²

Experimental Properties

Density: 1.03±0.1 g/cm3(Predicted)
Boiling Point: 402.4±27.0 °C(Predicted)
pka: 10.23±0.10(Predicted)

(R)-2-(((TERT-BUTYLDIPHENYLSILYL)OXY)METHYL)PYRROLIDINE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1759038-1g	(r)-2-(((tert-Butyldiphenylsilyl)oxy)methyl)pyrrolidine	1178558-60-5	98%	1g	￥1461.00	2024-08-09

(R)-2-(((TERT-BUTYLDIPHENYLSILYL)OXY)METHYL)PYRROLIDINE Related Literature

1. An automatic method for the determination of anionic surface-active material in water

Analyst, 1966,91, 113-118
2. An ionic liquid loaded magnetically confined polymeric mesoporous adsorbent for extraction of parabens from environmental and cosmetic samples†

Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
3. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
4. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948

Additional information on (R)-2-(((TERT-BUTYLDIPHENYLSILYL)OXY)METHYL)PYRROLIDINE

Comprehensive Overview of (R)-2-(((TERT-BUTYLDIPHENYLSILYL)OXY)METHYL)PYRROLIDINE (CAS No. 1178558-60-5): Properties, Applications, and Industry Insights

The compound (R)-2-(((TERT-BUTYLDIPHENYLSILYL)OXY)METHYL)PYRROLIDINE (CAS No. 1178558-60-5) is a chiral pyrrolidine derivative widely recognized for its role in asymmetric synthesis and pharmaceutical intermediates. Its unique tert-butyldiphenylsilyl (TBDPS) protecting group enhances stability during complex reactions, making it invaluable in medicinal chemistry and catalysis research. With the growing demand for enantioselective compounds in drug development, this molecule has garnered significant attention from researchers and industry professionals alike.

One of the most searched questions about CAS 1178558-60-5 revolves around its synthetic utility. The TBDPS-protected pyrrolidine scaffold serves as a versatile building block for N-heterocyclic compounds, particularly in the synthesis of bioactive molecules targeting neurological and metabolic disorders. Recent studies highlight its application in developing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with trends in precision medicine and personalized therapeutics.

From a structural perspective, the (R)-configuration at the pyrrolidine ring ensures high stereochemical purity, critical for chiral auxiliaries and ligand design. The bulky TBDPS group not only protects the hydroxyl moiety but also influences the compound’s solubility and reactivity profile. These properties are frequently discussed in forums focusing on green chemistry, where researchers explore solvent-free reactions and catalytic efficiency improvements.

In the context of AI-driven drug discovery, 1178558-60-5 has emerged as a candidate for virtual screening due to its modular structure. Computational chemists often investigate its molecular docking potential with proteins implicated in cancer and inflammation. This aligns with the broader industry shift toward in silico modeling to accelerate lead optimization—a topic dominating scientific conferences and patent filings.

The commercial availability of (R)-2-(((TERT-BUTYLDIPHENYLSILYL)OXY)METHYL)PYRROLIDINE through specialized suppliers underscores its industrial relevance. Quality control protocols emphasize HPLC purity and chiral HPLC analysis, addressing concerns about batch-to-batch consistency—a key consideration for GMP manufacturing in pharma. Sustainability-focused queries also arise, with manufacturers increasingly adopting biocatalytic routes to reduce waste.

Emerging applications include its use in peptide mimetics and proteolysis-targeting chimeras (PROTACs), reflecting the compound’s adaptability to cutting-edge modalities. As the scientific community prioritizes fragment-based drug design, this pyrrolidine derivative’s role in scaffold hopping strategies continues to expand. Future research may explore its potential in RNA-targeted therapeutics, a rapidly evolving frontier.